Cas no 2138539-97-4 (3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid)
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid
- 2138539-97-4
- EN300-1139641
-
- Inchi: 1S/C9H5ClF4O2/c10-5-1-2-6(11)7(12)4(5)3-9(13,14)8(15)16/h1-2H,3H2,(H,15,16)
- InChI Key: RYRSAXPCEUCAQR-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1CC(C(=O)O)(F)F)F)F
Computed Properties
- Exact Mass: 255.9914197g/mol
- Monoisotopic Mass: 255.9914197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139641-0.05g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1139641-0.1g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1139641-0.25g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1139641-0.5g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1139641-1.0g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1139641-2.5g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1139641-5.0g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1139641-10.0g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 10g |
$6205.0 | 2023-06-09 | ||
| Enamine | EN300-1139641-1g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1139641-5g |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid |
2138539-97-4 | 95% | 5g |
$3479.0 | 2023-10-26 |
3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid
Recent Advances in the Study of 3-(6-Chloro-2,3-difluorophenyl)-2,2-difluoropropanoic Acid (CAS: 2138539-97-4)
3-(6-Chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid (CAS: 2138539-97-4) is a fluorinated organic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorophenyl and difluoropropanoic acid moieties, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.
One of the most significant advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. Researchers have reported that the difluorophenyl group enhances the compound's binding affinity to target proteins, while the difluoropropanoic acid moiety contributes to its metabolic stability. These properties make it a valuable scaffold for the design of next-generation drugs, particularly in areas such as oncology, inflammation, and infectious diseases.
In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid using a multi-step process involving palladium-catalyzed cross-coupling reactions. The study highlighted the compound's high yield and purity, which are critical for its use in pharmaceutical applications. Additionally, the researchers explored its potential as a precursor for the development of protease inhibitors, showing promising in vitro activity against a range of viral and bacterial proteases.
Another area of interest is the compound's role in modulating inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory effects of derivatives of 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid. The results indicated that these derivatives could significantly reduce the production of pro-inflammatory cytokines in cell-based assays, suggesting their potential as therapeutics for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. However, the growing body of evidence supporting its biological activity and synthetic versatility underscores its potential as a cornerstone in the development of new chemical entities. As research continues, 3-(6-chloro-2,3-difluorophenyl)-2,2-difluoropropanoic acid is poised to play a pivotal role in advancing the frontiers of chemical biology and drug discovery.
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